4-Amino-6-methoxypyrimidine-5-carbaldehyde
Overview
Description
4-Amino-6-methoxypyrimidine-5-carbaldehyde is a chemical compound with the CAS Number: 1004956-62-0 . It has a molecular weight of 153.14 . It is also known as 4-amino-6-methoxy-5-pyrimidinecarbaldehyde .
Molecular Structure Analysis
The Inchi Code for 4-Amino-6-methoxypyrimidine-5-carbaldehyde is 1S/C6H7N3O2/c1-11-6-4(2-10)5(7)8-3-9-6/h2-3H,1H3,(H2,7,8,9) . The Inchi Key is MHIWGEBSPSJHIW-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
4-Amino-6-methoxypyrimidine-5-carbaldehyde is a white to yellow powder .Scientific Research Applications
Synthesis of Carbamothiolacrylamides
Application : 4-Amino-6-methoxypyrimidine-5-carbaldehyde is used in the synthesis of carbamothiolacrylamides . These compounds are being studied as selective EP2 antagonists in the treatment of neurodegenerative peripheral diseases .
Method : The specific methods of application or experimental procedures were not detailed in the source .
Results : The outcomes of this research are not specified in the source .
Synthesis of Pyrimidine Derivatives
Application : 4-Amino-6-methoxypyrimidine-5-carbaldehyde is structurally similar to 2-amino-4,6-dichloropyrimidine-5-carbaldehyde, which has been used in the synthesis of pyrimidine derivatives . These derivatives are precursors of N-heterocyclic systems .
Method : The experimental results of unexpected aromatic nucleophilic substitution reaction products on 2-amino-4,6-dichloropyrimidine-5-carbaldehyde were reported . The isolated compounds are products of amination, solvolysis, and condensation processes under mild and environmentally friendly conditions .
Results : This method allows the building of pyrimidine-based compound precursors of N-heterocyclic systems .
Anti-Inflammatory Activities of Pyrimidines
Application : Pyrimidines, including those that are functionally similar to 4-Amino-6-methoxypyrimidine-5-carbaldehyde, have been studied for their anti-inflammatory activities .
Method : Synthesis of numerous 5-substituted 2-amino-4,6-dihydroxypyrimidine derivatives was reported for their possible inhibitory effects against immune-induced nitric oxide generation .
Results : The target compounds were evaluated in mouse peritoneal cells via the in vitro NO analysis .
Synthesis of Fused Pyrimidines
Application : “4-Amino-6-methoxypyrimidine-5-carbaldehyde” is structurally similar to “o-aminopyrimidine aldehydes and o-aminopyrimidine ketones”, which are used as precursors to fused pyrimidines . These include pyrido[2,3-d]pyrimidines, pyrimido[4,5-d]pyrimidines, pyrazolo-[3,4-d]pyrimidines, quinazolines, pyrimido[4,5,6-de]quinazolines, thieno[2,3-d]pyrimidines, pyrrolo[2,3-d]pyrimidines, cyclopenta[d]-pyrimidines, pyrimido[4,5-b]azepines, and pyrimido[4,5-b]quinolines .
Method : The synthesis of these compounds involves hetero-annulation reactions . The specific methods of application or experimental procedures were not detailed in the source .
Results : The outcomes of this research are not specified in the source .
Synthesis of PARP-1 Inhibitors
Application : “4-Amino-6-methoxypyrimidine-5-carbaldehyde” is used in the preparation of PARP-1 inhibitors . PARP-1 inhibitors are a class of drugs that inhibit the enzyme poly ADP ribose polymerase 1 (PARP-1) and are used in cancer treatment .
Method : The specific methods of application or experimental procedures were not detailed in the source .
Results : The outcomes of this research are not specified in the source .
Synthesis of Pyrido[2,3-d]-pyrimidines and Polycyclic Compounds
Application : “4-Amino-6-methoxypyrimidine-5-carbaldehyde” is structurally similar to “4-amino-5-formyl-2-methoxypyrimidines”, which react not only with aromatic ketones, but also with acetone, cyclohexanone, and cyclopentanone to form pyrido[2,3-d]-pyrimidines and polycyclic compounds .
Method : The specific methods of application or experimental procedures were not detailed in the source .
Results : The outcomes of this research are not specified in the source .
Synthesis of Pyrimidine Derivatives
Application : “4-Amino-6-methoxypyrimidine-5-carbaldehyde” is structurally similar to “2-amino-4,6-dichloropyrimidine-5-carbaldehyde”, which has been used in the synthesis of pyrimidine derivatives . These derivatives are being studied for their potential applications in various fields .
Method : Several conditions were tested—including changes in solvents, bases, and heating sources— to find the best reaction conditions for the synthesis of pyrimidine derivatives .
Results : The outcomes of this research are not specified in the source .
Safety And Hazards
properties
IUPAC Name |
4-amino-6-methoxypyrimidine-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O2/c1-11-6-4(2-10)5(7)8-3-9-6/h2-3H,1H3,(H2,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHIWGEBSPSJHIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1C=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-6-methoxypyrimidine-5-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-4,6-difluoropyrazolo[1,5-A]pyridine](/img/structure/B1375824.png)
![2,3,6,7-Tetramethylpyrazolo[1,5-a]pyrimidin-5-amine](/img/structure/B1375826.png)
![tert-Butyl 7-amino-2-oxo-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate](/img/structure/B1375831.png)
![8-Bromo-5-chloro-2-phenylimidazo[1,2-C]pyrimidine](/img/structure/B1375839.png)
